Cas no 2418673-74-0 (tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate)

• Product Name: tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate
• CAS No: 2418673-74-0
• MF: C₁₆H₂₄FN₃O₄S
• MW: 373.442866325378
• CID: 5676241
• PubChem ID: 165870785
• Update Time: 2025-05-20

tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26626001
• 2418673-74-0
• tert-butyl N-[3-(fluorosulfonyl)-5-[(piperazin-1-yl)methyl]phenyl]carbamate
• tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate

• Inchi： 1S/C16H24FN3O4S/c1-16(2,3)24-15(21)19-13-8-12(9-14(10-13)25(17,22)23)11-20-6-4-18-5-7-20/h8-10,18H,4-7,11H2,1-3H3,(H,19,21)
• InChI Key： GVJAERLNKYNHRR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)CN1CCNCC1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 373.14715559g/mol
• Monoisotopic Mass: 373.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.1Ų

Additional information on tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate

tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418673-74-0)

The compound tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418673-74-0) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate is characterized by a phenyl ring substituted with a fluorosulfonyl group at the 3-position and a piperazine methyl group at the 5-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The fluorosulfonyl group, in particular, is known to enhance the stability and bioavailability of the compound, while the piperazine moiety contributes to its ability to interact with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel routes that minimize the use of hazardous reagents and reduce the overall environmental impact of the synthesis process. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a green chemistry approach utilizing microwave-assisted synthesis to achieve high yields of tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate with minimal byproducts.

The pharmacological activity of tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate has been extensively studied in preclinical models. It has shown potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have indicated its ability to modulate ion channels, which could be exploited for the treatment of neurological disorders such as epilepsy and chronic pain.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Its unique combination of structural features makes it an ideal candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring analogs with modified substituents to enhance its pharmacokinetic properties and improve its therapeutic index.

In conclusion, tert-butyl N-3-(fluorosulfonyl)-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418673-74-0) represents a significant advancement in the field of organic chemistry and pharmacology. Its versatile structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a valuable tool for future drug development efforts.